N-[2-(1H-Benzoimidazol-2-yl)-ethyl]-benzamide

• IUPAC Name: N-[2-(1H-benzimidazol-2-yl)ethyl]benzamide
• InChI: InChI=1S/C16H15N3O/c20-16(12-6-2-1-3-7-12)17-11-10-15-18-13-8-4-5-9-14(13)19-15/h1-9H,10-11H2,(H,17,20)(H,18,19)
• InChI Key: YRGGTYXDASSWSH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NCCC2=NC3=CC=CC=C3N2
• Molecular Formula: C16H15N3O
• DSSTOX Substance ID: DTXSID40350177
• Molecular Weight: 265.31 g/mol
• CAS No.: 107313-47-3

Description

N-[2-(1H-Benzoimidazol-2-yl)-ethyl]-benzamide, commonly known as BIBX1382, is a chemical compound that belongs to the family of benzamides. It is a potent and selective inhibitor of epidermal growth factor receptor (EGFR) tyrosine kinase. EGFR is a transmembrane protein that plays a crucial role in the regulation of cell growth, differentiation, and survival. Overexpression of EGFR is associated with several types of cancer, including lung, breast, and head and neck cancers. BIBX1382 has been extensively studied for its potential as an anticancer agent.

Scientific Research Applications

DNA Minor Groove Binding

Benzimidazole derivatives, such as Hoechst 33258, known for binding to the minor groove of double-stranded B-DNA, are explored for their specificity to AT-rich sequences. This property makes them useful in fluorescent DNA staining, chromosome analysis, and as a foundation for rational drug design. Hoechst analogs also have applications as radioprotectors and topoisomerase inhibitors, highlighting their potential in medicinal chemistry and cell biology (Issar & Kakkar, 2013).

Synthetic Variability and Complex Formation

The chemistry and properties of benzimidazole compounds are explored for their variable synthesis procedures and potential in forming complex compounds with diverse biological and electrochemical activities. This variability suggests room for further investigation into unknown analogues and their applications (Boča, Jameson, & Linert, 2011).

Conversion into Potent CNS Drugs

Research into converting benzimidazoles and related compounds into more potent drugs acting on the central nervous system (CNS) has been documented. This suggests a potential for developing treatments for neurological disorders, indicating the versatility of benzimidazole derivatives in synthesizing compounds with CNS activity (Saganuwan, 2020).

Anticancer Potential

Benzimidazole derivatives have shown significant anticancer properties through various mechanisms, including DNA intercalation, enzyme inhibition, and microtubule assembly disruption. This highlights their potential as a scaffold for anticancer drug design, offering insights into molecular mechanisms and therapeutic strategies (Akhtar et al., 2019).

Therapeutic Potential in Diverse Diseases

Benzimidazole derivatives possess a wide range of pharmacological activities, from antimicrobial to anticancer effects, due to their structural resemblance to natural biomolecules. This makes them crucial in the development of new therapeutic agents with diverse applications in treating various diseases (Babbar, Swikriti, & Arora, 2020).